Cas no 1807009-41-1 (5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride
• CAS No: 1807009-41-1
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4888440
• Update Time: 2025-05-25

5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(13)3-2(6(9)10)1-12-7(14)4(3)11/h1,6H,(H,12,14)
• InChI Key： HUHDSFNSNAGKIY-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C(F)F)C=1C(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride

5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride (CAS No. 1807009-41-1)

The compound5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-carbonyl chloride, with the CAS number1807009-41-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, an iodine atom, and a carbonyl chloride moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential ofdifluoromethyl pyridine derivatives in drug discovery and advanced material synthesis. The presence of the difluoromethyl group introduces electronic effects that can modulate the reactivity and stability of the molecule, making it suitable for applications in catalysis and bioactive compound design. Additionally, the hydroxyl and iodine substituents provide opportunities for further functionalization through nucleophilic substitution or oxidation reactions.

The synthesis of5-(Difluoromethyl)-2-hydroxy-3-iodopyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution reactions to introduce the desired functional groups. The introduction of the difluoromethyl group is often achieved through nucleophilic aromatic substitution, while the hydroxyl and iodine substituents are introduced via directed metallation or electrophilic substitution strategies.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the field of optoelectronics. The carbonyl chloride group enables efficient coupling reactions with amines or alcohols, facilitating the construction of complex molecular architectures. Recent research has demonstrated its utility in synthesizing novel polymers with tailored electronic properties, which could find applications in flexible electronics and energy storage devices.

The incorporation of iodine into the pyridine ring also imparts unique properties to this compound. Iodinated pyridines are known for their high reactivity in nucleophilic aromatic substitution reactions, making them valuable intermediates in medicinal chemistry. The ability to selectively replace the iodine atom with other functional groups opens up avenues for diversifying chemical libraries and exploring new bioactive compounds.

In conclusion,5-(Difluoromethyl)-2-hydroxy-3-iodopyridine represents a versatile platform for chemical innovation. Its modular structure allows for extensive functionalization, enabling its use in diverse applications ranging from drug discovery to materials science. As research continues to uncover new synthetic routes and applications for this compound, its significance in modern chemistry is expected to grow further.